Cas no 5221-40-9 (N-(pyridin-3-yl)benzamide)

N-(pyridin-3-yl)benzamide structure
N-(pyridin-3-yl)benzamide structure
Product Name:N-(pyridin-3-yl)benzamide
CAS No:5221-40-9
MF:C12H10N2O
MW:198.22060251236
CID:936581
PubChem ID:293813
Update Time:2025-04-19

N-(pyridin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(pyridin-3-yl)benzamide
    • N-pyridin-3-ylbenzamide
    • benzamide, N-3-pyridinyl-
    • N-3-Pyridinylbenzamide
    • 5221-40-9
    • N-(3-Pyridyl)-Benzamide
    • CHEMBL1645406
    • DTXSID60303766
    • 3-benzamidopyridine
    • AKOS002390128
    • NSC161052
    • Oprea1_286481
    • NSC-161052
    • BDBM50447617
    • SCHEMBL167081
    • Inchi: 1S/C12H10N2O/c15-12(10-5-2-1-3-6-10)14-11-7-4-8-13-9-11/h1-9H,(H,14,15)
    • InChI Key: BBTGWRLIETYEJO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NC1C=NC=CC=1

Computed Properties

  • Exact Mass: 198.0794
  • Monoisotopic Mass: 198.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • Density: 1.227
  • Boiling Point: 265.8°C at 760 mmHg
  • Flash Point: 114.5°C
  • Refractive Index: 1.65
  • PSA: 41.99

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